3-(1-Pyridin-4-yl-3,4-dihydroisoquinolin-2(1H)-yl)propanoic acid

• IUPAC Name: 3-(1-pyridin-4-yl-3,4-dihydro-1H-isoquinolin-2-yl)propanoic acid
• InChI: InChI=1S/C17H18N2O2/c20-16(21)8-12-19-11-7-13-3-1-2-4-15(13)17(19)14-5-9-18-10-6-14/h1-6,9-10,17H,7-8,11-12H2,(H,20,21)
• InChI Key: UZNOTGVPJYCZSU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(C2=CC=CC=C21)C3=CC=NC=C3)CCC(=O)O
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• Solubility: >42.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 610258-80-5

Description

3-(1-Pyridin-4-yl-3,4-dihydroisoquinolin-2(1H)-yl)propanoic acid is a useful research compound. Its molecular formula is C17H18N2O2 and its molecular weight is 282.343. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Heterocycles

Propargylic alcohols have been recognized as versatile building blocks in organic synthesis, showing unique reactivities that provide diverse possibilities for developing novel synthetic strategies. This approach is particularly relevant for constructing heterocycles such as pyridines, quinolines, and isoquinolines, which are crucial in medicinal chemistry and drug discovery due to their broad spectrum of biological activities. These compounds play significant roles in various domains, including pharmaceuticals, antibiotics, agrochemicals, and more, making the synthesis of pyridines and isoquinolines from propargylic alcohols an area of great interest for research and development (Mishra, Nair, & Baire, 2022).

Pharmacological Importance

Isoquinoline derivatives have demonstrated significant pharmacological potentials across a wide range of biological activities, including anti-fungal, anti-Parkinsonism, anti-tubercular, anti-tumor, anti-glaucoma, anti-Alzheimer’s disease, anti-viral, anti-bacterial, anti-diabetic, and anti-malarial effects. This comprehensive review of isoquinoline and its synthetic derivatives' biological potentials underscores their critical role in developing novel low-molecular-weight inhibitors for various pharmacotherapeutic applications (Danao et al., 2021).